Cas no 2309466-49-5 (2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid
• CAS No: 2309466-49-5
• MF: C₁₉H₁₉BrN₂O₅
• MW: 435.268564462662
• CID: 6126999
• PubChem ID: 165739399
• Update Time: 2025-10-30

2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309466-49-5
• EN300-7428427
• 2-({1-[(benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid
• 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid

• Inchi： 1S/C19H19BrN2O5/c20-16-7-6-15(10-21-16)19(27-12-17(23)24)8-9-22(13-19)18(25)26-11-14-4-2-1-3-5-14/h1-7,10H,8-9,11-13H2,(H,23,24)
• InChI Key： OEJXMEOWOKZHKQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CN(C(=O)OCC2C=CC=CC=2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 434.04773g/mol
• Monoisotopic Mass: 434.04773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89Ų

Additional information on 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid

Recent Advances in the Study of 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid (CAS: 2309466-49-5)

The compound 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid (CAS: 2309466-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid, which make it a promising candidate for the development of novel therapeutics. The compound's pyrrolidine core, coupled with the bromopyridine moiety, offers a versatile scaffold for further chemical modifications. Researchers have successfully synthesized this compound using a multi-step process, with the key step involving the coupling of a benzyloxycarbonyl-protected pyrrolidine derivative with a 6-bromopyridine intermediate.

In vitro studies have demonstrated that 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Preliminary data suggest that the compound may interact with specific protein targets, although further mechanistic studies are required to elucidate its exact mode of action. The presence of the bromine atom in the pyridine ring is believed to play a crucial role in these interactions, potentially enhancing the compound's binding affinity.

One of the most promising aspects of this compound is its potential application in the treatment of chronic inflammatory diseases. Recent preclinical studies have shown that derivatives of 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid can modulate key signaling pathways associated with inflammation, such as the NF-κB pathway. These findings open up new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Despite these encouraging results, several challenges remain in the development of 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization of the compound's structure. Researchers are currently exploring various strategies, including the introduction of additional functional groups and the development of prodrug formulations, to overcome these limitations.

In conclusion, 2-({1-[(Benzyloxy)carbonyl]-3-(6-bromopyridin-3-yl)pyrrolidin-3-yl}oxy)acetic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and preliminary biological activity make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in relevant disease models. The continued exploration of this compound and its derivatives may lead to significant advancements in the treatment of inflammatory and other related diseases.